Cas no 2228579-09-5 (2-bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol
• CAS No: 2228579-09-5
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 6415548
• PubChem ID: 141074642
• Update Time: 2025-10-29

2-bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol
• EN300-1907994
• 2228579-09-5

• Inchi： 1S/C8H5BrF4O/c9-2-5(14)6-7(12)3(10)1-4(11)8(6)13/h1,5,14H,2H2
• InChI Key： NDZSQOCGPQKWCZ-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=C(C=C(C=1F)F)F)F)O

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol

Recent Advances in the Synthesis and Applications of 2-Bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol (CAS: 2228579-09-5)

The compound 2-bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol (CAS: 2228579-09-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This fluorinated bromohydrin derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting fluorinated aromatic systems. Recent studies have explored its utility in the development of enzyme inhibitors, radiopharmaceuticals, and agrochemicals, leveraging the electron-withdrawing properties of the tetrafluorophenyl group to modulate reactivity and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2228579-09-5 as a key precursor in the synthesis of novel PET (positron emission tomography) tracers for neurodegenerative disease imaging. The researchers utilized the bromine moiety for facile radiofluorination via halogen exchange, while the tetrafluorophenyl group enhanced blood-brain barrier penetration. The resulting compounds showed improved in vivo stability compared to previous generations of tracers, with one derivative achieving 89% intact tracer in mouse plasma at 30 minutes post-injection.

In synthetic methodology development, a team from MIT reported an innovative asymmetric reduction protocol for producing enantiomerically pure 2-bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol using engineered ketoreductases. Their 2024 Nature Catalysis paper detailed how computational protein design enabled the creation of enzyme variants with >99% ee for the (R)-enantiomer, which is particularly valuable for chiral drug synthesis. The process achieved 92% yield at 100 g/L substrate loading, representing a significant improvement over traditional chemical reduction methods.

The compound's mechanism of action as a covalent inhibitor scaffold has been elucidated in several recent studies. X-ray crystallographic analysis of 2228579-09-5 derivatives bound to cysteine proteases revealed that the bromohydrin group undergoes thiol-mediated ring opening to form stable thioether adducts, while the tetrafluorophenyl moiety occupies a hydrophobic pocket that is conserved across many disease-relevant enzymes. This dual functionality has inspired the design of next-generation irreversible inhibitors for targets such as SARS-CoV-2 main protease and cathepsin B.

From a safety and ADME perspective, recent toxicological evaluations of 2-bromo-1-(2,3,5,6-tetrafluorophenyl)ethan-1-ol derivatives have shown promising profiles. A 2024 European Journal of Pharmaceutical Sciences report indicated that fluorination at the 2,3,5,6-positions significantly reduces oxidative metabolism compared to non-fluorinated analogs, leading to improved metabolic stability (t_1/2 = 4.7 h in human liver microsomes). However, researchers note that careful control of lipophilicity is required to maintain favorable pharmacokinetic properties in this chemical series.

Looking forward, the unique properties of 2228579-09-5 continue to inspire innovative applications. Current research directions include its use in DNA-encoded library synthesis (where the bromine serves as a diversification handle), development of fluorinated analogs of natural products, and creation of novel materials with tailored surface properties. The compound's commercial availability from major suppliers (typically >95% purity) has facilitated these investigations, though challenges remain in large-scale production of enantiopure forms.